Cas no 175277-14-2 (Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 175277-14-2
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 111956
• PubChem ID: 2744659
• Update Time: 2025-04-18

Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate
• methyl 5-isoxazol-5-yl-1,3-dimethyl-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylicacid, 5-(5-isoxazolyl)-1,3-dimethyl-, methyl ester
• methyl 1,3-dimethyl-5-(1,2-oxazol-5-yl)pyrazole-4-carboxylate
• METHYL 1,3-DIMETHYL-5-(ISOXAZOL-5-YL)PYRAZOLE-4-CARBOXYLATE
• Maybridge3_007230
• 1H-Pyrazole-4-carboxylic acid, 5-(5-isoxazolyl)-1,3-dimethyl-, methyl ester
• CCG-46465
• IDI1_018617
• HMS1451I14
• DTXSID30372540
• 175277-14-2
• SR-01000636162-1
• Methyl 1,3-dimethyl-5-(1,2-oxazol-5-yl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C10H11N3O3/c1-6-8(10(14)15-3)9(13(2)12-6)7-4-5-11-16-7/h4-5H,1-3H3
• InChI Key： YRZIMKIVUPANPB-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C1=C(C(=O)OC)C(C)=NN1C

Computed Properties

• Exact Mass: 221.08013
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 70.15